3-({[1-(1-benzofuran-5-ylmethyl)-4-piperidinyl]oxy}methyl)pyridine

• IUPAC Name: 3-[[1-(1-benzofuran-5-ylmethyl)piperidin-4-yl]oxymethyl]pyridine
• InChI: InChI=1S/C20H22N2O2/c1-2-17(13-21-8-1)15-24-19-5-9-22(10-6-19)14-16-3-4-20-18(12-16)7-11-23-20/h1-4,7-8,11-13,19H,5-6,9-10,14-15H2
• InChI Key: ARCUJLVRYFJHIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OCC2=CN=CC=C2)CC3=CC4=C(C=C3)OC=C4
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol

Description

Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications. Some benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin have been used in the treatment of skin diseases such as cancer or psoriasis.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery. The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Chemical Reactions Analysis

Benzofuran compounds have been developed that have solved some of the problems posed; for example improved bioavailability is one of the targets achieved with most of the more recent compounds, allowing for once-daily dosing.

Physical And Chemical Properties Analysis

The broad range of clinical uses of benzofuran derivatives indicate the diverse pharmacological activities of this series of compounds. Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae.

Mechanism of Action

Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets.

Future Directions

There is an urgent need to develop new therapeutic agents, and benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development. To pave the way for future research, there is a need to collect the latest information in this promising area.